N-(benzo[d]thiazol-2-yl)-1-(2-((2,4-dimethoxyphenyl)amino)-2-oxoethyl)piperidine-4-carboxamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-1-[2-(2,4-dimethoxyanilino)-2-oxoethyl]piperidine-4-carboxamide
• InChI: InChI=1S/C23H26N4O4S/c1-30-16-7-8-17(19(13-16)31-2)24-21(28)14-27-11-9-15(10-12-27)22(29)26-23-25-18-5-3-4-6-20(18)32-23/h3-8,13,15H,9-12,14H2,1-2H3,(H,24,28)(H,25,26,29)
• InChI Key: JGEWPZFCKBWDCO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CN2CCC(CC2)C(=O)NC3=NC4=CC=CC=C4S3)OC
• Molecular Formula: C23H26N4O4S
• Molecular Weight: 454.5 g/mol
• CAS No.: 953999-98-9

Description

N-(benzo[d]thiazol-2-yl)-1-(2-((2,4-dimethoxyphenyl)amino)-2-oxoethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C23H26N4O4S and its molecular weight is 454.55. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antimicrobial Properties

• Antibacterial Activity : Compounds related to N-(benzo[d]thiazol-2-yl)-1-(2-((2,4-dimethoxyphenyl)amino)-2-oxoethyl)piperidine-4-carboxamide have demonstrated significant antibacterial activity. Notably, certain analogs have shown promising results against Staphylococcus aureus and Bacillus subtilis, indicating their potential as antibacterial agents (Palkar et al., 2017).
• Antimicrobial Evaluation : Similar compounds have been assessed for antimicrobial activity, with some showing effectiveness against various bacterial and fungal strains, including Methicillin-resistant Staphylococcus aureus (MRSA) (Anuse et al., 2019).

Cytotoxic and Antiproliferative Effects

• Cytotoxic Activity : These compounds have been evaluated for cytotoxic activity against mammalian cell lines, suggesting potential use in cancer research. Some derivatives have shown non-cytotoxic concentrations while exhibiting antibacterial properties (Palkar et al., 2017).
• Antiproliferative Activity : Research has also been conducted on derivatives of this compound for their antiproliferative activity against human tumor-derived cell lines, highlighting their potential in cancer treatment (Al-Soud et al., 2010).

Molecular Docking and SAR Studies

• Molecular Docking Studies : Some analogs of this compound have undergone molecular docking studies, which are crucial for understanding their interaction with biological targets. These studies provide insights into the compound's potential pharmaceutical applications (Talupur et al., 2021).
• Structure-Activity Relationship (SAR) : SAR studies have been conducted to understand the relationship between the chemical structure of these compounds and their biological activity, guiding the design of more effective drugs (Anuse et al., 2019).